![molecular formula C8H3ClF3NO4 B1602889 4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid CAS No. 350488-79-8](/img/structure/B1602889.png)
4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid
Overview
Description
4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid is a chemical compound with the molecular formula C8H3ClF3NO4 . It has an average mass of 269.562 Da and a monoisotopic mass of 268.970276 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a chloro group, a nitro group, and a trifluoromethyl group . The carboxylic acid group is attached to the benzene ring .Scientific Research Applications
Photocatalytic Water Purification
4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid, by virtue of its structural characteristics, can potentially serve as a precursor in the synthesis of complex molecules aimed at environmental remediation applications. While the direct application of this specific compound in water purification was not found, related research demonstrates the purification of water using near-UV illuminated suspensions of titanium dioxide to mineralize various organic compounds, indicating the broader potential for nitrobenzoic acid derivatives in environmental chemistry (Matthews, 1990).
Chemosensors for Explosives Detection
Compounds structurally related to this compound have been explored for their applications as chemosensors. For example, benzimidazole derivatives have been designed and synthesized for the detection of nitroaromatic explosives, showcasing the utility of nitro-substituted compounds in sensitive and selective detection technologies (Xiong et al., 2014).
Drug Synthesis Precursors
The structural characterization of 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid and related compounds has been pivotal in the synthesis of new antituberculosis drug candidates. These studies underline the importance of such compounds as intermediates in pharmaceutical synthesis, particularly for diseases requiring novel therapeutic approaches (Richter et al., 2021).
Catalysis and Material Science
In material science and catalysis, metal-organic frameworks (MOFs) embedded with nanoparticles have been investigated for their catalytic properties. The synthesis and application of these materials in catalytic reduction reactions, including those involving nitrophenols, highlight the potential of nitro-substituted benzoic acids in developing catalyst supports for environmental and industrial chemistry applications (Wu et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
Benzoic acid derivatives are known to interact with various enzymes and receptors in the body .
Mode of Action
It’s known that benzoic acid derivatives can undergo reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and its interaction with its targets.
Biochemical Pathways
Benzoic acid derivatives are known to be involved in various biochemical pathways, depending on their specific functional groups and targets .
Pharmacokinetics
It’s also known to be a CYP1A2 inhibitor . The compound’s Log Po/w (iLOGP) is 0.96, indicating its lipophilicity . These properties can impact the compound’s bioavailability.
Properties
IUPAC Name |
4-chloro-3-nitro-5-(trifluoromethyl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClF3NO4/c9-6-4(8(10,11)12)1-3(7(14)15)2-5(6)13(16)17/h1-2H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMHLEMNSBVDXQD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C(F)(F)F)Cl)[N+](=O)[O-])C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClF3NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60622767 | |
Record name | 4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60622767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
350488-79-8 | |
Record name | 4-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60622767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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